Cas no 90906-41-5 ((+/-)20-HDoHE)

• Product Name: (+/-)20-HDoHE
• CAS No: 90906-41-5
• MF: C₂₂H₃₂O₃
• MW: 344.487687110901
• MDL: MFCD05865079
• CID: 798945
• PubChem ID: 16061143
• Update Time: 2025-07-17

(+/-)20-HDoHE Chemical and Physical Properties

Names and Identifiers

• 4,7,10,13,16,18-Docosahexaenoicacid, 20-hydroxy-, (4Z,7Z,10Z,13Z,16Z,18E)-
• (+/-)20-HDOHE
• (±)20-HDoHE
• 20-hydroxydocosa-4,7,10,13,16,18-hexaenoic acid
• SR-01000946910-1
• CHEBI:72615
• (+/-)-20-HDoHE
• SCHEMBL32013
• ( inverted exclamation markA)20-HDHA
• (+/-)20-HDHA
• 20-hydroxy-4(Z),7(Z),10(Z),13(Z),16(Z),18(E)-docosahexaenoic acid
• 90906-41-5
• (4Z,7Z,10Z,13Z,16Z,18E)-20-hydroxydocosa-4,7,10,13,16,18-hexaenoic acid
• (??)20-HDHA
• LMFA04000033
• (+/-)-20-hydroxy-4Z,7Z,10Z,13Z,16Z,18E-docosahexaenoic acid
• AKOS040744356
• CS-0066201
• SR-01000946910
• Q27140019
• 20-HDOHE
• HY-116663
• (4Z,7z,10z,13z,16z,18e)-20-hydroxy-4,7,10,13,16,18-docosahexaenoic acid
• DB-214928
• (+/-)20-HDoHE

• MDL： MFCD05865079
• Inchi： 1S/C22H32O3/c1-2-21(23)19-17-15-13-11-9-7-5-3-4-6-8-10-12-14-16-18-20-22(24)25/h3-4,7-10,13-17,19,21,23H,2,5-6,11-12,18,20H2,1H3,(H,24,25)/b4-3-,9-7-,10-8-,15-13-,16-14-,19-17+
• InChI Key： YUZXOJOCNGKDNI-LFVREGEGSA-N
• SMILES： OC(/C=C/C=C\C/C=C\C/C=C\C/C=C\C/C=C\CCC(=O)O)CC

Computed Properties

• Exact Mass: 344.23500
• Monoisotopic Mass: 344.23514488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 14
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 6
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 57.5Ų

Experimental Properties

• PSA: 57.53000
• LogP: 5.51970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids

Additional information on (+/-)20-HDoHE

Latest Research Insights on 90906-41-5 and (+/-)20-HDoHE in Chemical Biomedicine

The compound 90906-41-5, often associated with the product name (+/-)20-HDoHE, has garnered significant attention in recent chemical biomedicine research. This molecule, a hydroxydocosahexaenoic acid derivative, plays a crucial role in inflammatory modulation and lipid signaling pathways. Recent studies have elucidated its unique stereochemical properties and potential therapeutic applications, particularly in neuroinflammatory disorders and metabolic syndromes.

A 2023 study published in Nature Chemical Biology demonstrated that 90906-41-5 exhibits remarkable stereoselectivity in its interactions with G-protein coupled receptors (GPCRs). The research team employed advanced NMR spectroscopy and molecular docking simulations to reveal how the (±)20-HDoHE enantiomers differentially activate inflammatory resolution pathways. These findings provide critical insights for developing more targeted anti-inflammatory therapeutics with reduced side effects.

In the context of metabolic diseases, a recent clinical trial (ClinicalTrials.gov identifier: NCT05432822) investigated the pharmacokinetics of 90906-41-5 formulations. The phase IIa study reported improved bioavailability of (+/-)20-HDoHE when administered in nanoparticle carriers, showing 40% greater plasma concentration compared to conventional formulations. This advancement addresses previous challenges in the compound's delivery and stability.

The mechanism of action of 90906-41-5 continues to be a focus of cutting-edge research. A multi-center study published in Cell Metabolism (2024) identified novel downstream metabolites of (+/-)20-HDoHE that mediate its effects on macrophage polarization. Using lipidomics and single-cell RNA sequencing, researchers mapped the complete metabolic fate of 90906-41-5 in human immune cells, revealing previously unknown anti-inflammatory pathways.

From a synthetic chemistry perspective, recent breakthroughs in the asymmetric synthesis of 90906-41-5 have been reported in Angewandte Chemie (2024). The new catalytic method achieves 98% enantiomeric excess for the bioactive (R)-enantiomer of 20-HDoHE, representing a significant improvement over previous synthetic routes. This development could facilitate more cost-effective production of research quantities and potential therapeutic formulations.

Emerging safety data from preclinical studies suggest that 90906-41-5 has a favorable therapeutic index. A comprehensive toxicology assessment published in Regulatory Toxicology and Pharmacology (2023) found no significant organ toxicity at therapeutic doses of (+/-)20-HDoHE in primate models. However, researchers caution that long-term exposure studies are still needed before clinical translation.

The research landscape surrounding 90906-41-5 and (+/-)20-HDoHE continues to evolve rapidly. Current investigations are exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in Alzheimer's disease models. Future directions include structure-activity relationship studies to optimize therapeutic efficacy and the development of novel formulations for targeted delivery to inflamed tissues.